Cas no 1090860-20-0 (1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-(2,4-dimethylquinolin-3-YL)acetate)

• Product Name: 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-(2,4-dimethylquinolin-3-YL)acetate
• CAS No: 1090860-20-0
• MF: C₂₃H₂₇N₃O₃
• MW: 393.47878575325
• CID: 5450605
• PubChem ID: 24982557
• Update Time: 2025-05-30

1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-(2,4-dimethylquinolin-3-YL)acetate Chemical and Physical Properties

Names and Identifiers

• 2-[(1-Cyanocyclohexyl)amino]-1-methyl-2-oxoethyl 2,4-dimethyl-3-quinolineacetate
• HMS3003N13
• SMR000707762
• 1-[(1-CYANOCYCLOHEXYL)CARBAMOYL]ETHYL 2-(2,4-DIMETHYLQUINOLIN-3-YL)ACETATE
• MLS001129625
• EN300-26688246
• 1090860-20-0
• Z19857479
• CHEMBL1473357
• AKOS007959543
• 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-(2,4-dimethylquinolin-3-YL)acetate

• Inchi： 1S/C23H27N3O3/c1-15-18-9-5-6-10-20(18)25-16(2)19(15)13-21(27)29-17(3)22(28)26-23(14-24)11-7-4-8-12-23/h5-6,9-10,17H,4,7-8,11-13H2,1-3H3,(H,26,28)
• InChI Key： HCVHMAPYEAIUHP-UHFFFAOYSA-N
• SMILES： O(C(CC1C(C)=NC2C=CC=CC=2C=1C)=O)C(C)C(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 393.20524173g/mol
• Monoisotopic Mass: 393.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 638.1±55.0 °C(Predicted)
• pka: 11.19±0.20(Predicted)

Additional information on 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-(2,4-dimethylquinolin-3-YL)acetate

Professional Introduction to 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-(2,4-dimethylquinolin-3-yl)acetate (CAS No. 1090860-20-0)

1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-(2,4-dimethylquinolin-3-yl)acetate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1090860-20-0, represents a unique blend of structural features that make it a promising candidate for further exploration in drug development. The molecular architecture of this compound incorporates both cyclohexyl and quinoline moieties, which are well-documented for their diverse biological activities.

The presence of the 1-cyanocyclohexyl group in the molecular structure introduces a cyano functionality, which is known to participate in various chemical reactions and interactions. This feature is particularly intriguing from a synthetic chemistry perspective, as it allows for further derivatization and functionalization. The cyano group can serve as a precursor for other functional groups such as carboxylic acids or amides, depending on the reaction conditions employed.

The other key component of this compound is the 2-(2,4-dimethylquinolin-3-yl)acetate moiety. Quinoline derivatives have long been recognized for their pharmacological properties, including antimicrobial, antimalarial, and anticancer activities. The specific substitution pattern with dimethyl groups at the 2 and 4 positions enhances the electronic properties of the quinoline ring, potentially influencing its binding affinity to biological targets. This moiety is particularly interesting because it combines the benefits of quinoline-based scaffolds with additional functional groups that can modulate biological activity.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the structural diversity of heterocyclic compounds. The combination of cyclohexyl and quinoline rings in 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-(2,4-dimethylquinolin-3-yl)acetate creates a unique pharmacophore that may exhibit novel mechanisms of action. This compound has been studied in various preclinical models to assess its potential as an intermediate in the synthesis of more complex drug molecules.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The structural features of 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-(2,4-dimethylquinolin-3-yl)acetate suggest that it may interact with specific enzymes or receptors involved in disease pathways. For instance, quinoline derivatives have been shown to inhibit certain kinases and other enzymes implicated in cancer progression. The cyano group and carbamoyl functionalities provide additional sites for interaction with biological targets, enhancing the compound's potential as a lead molecule.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyano group into the cyclohexyl ring typically involves cyanation reactions, which can be achieved through various methods such as nucleophilic substitution or metal-catalyzed cyanation. The subsequent carbamoylation step introduces the carbamoyl functionality, which can be performed using appropriate reagents such as urea derivatives or carbamates.

The final step involves coupling the 2-(2,4-dimethylquinolin-3-yl)acetate moiety to the rest of the molecule. This step often requires transition metal catalysis to achieve efficient coupling between the different fragments. Palladium-catalyzed cross-coupling reactions are commonly employed in such cases due to their broad applicability and high efficiency.

In conclusion, 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-(2,4-dimethylquinolin-3-yl)acetate (CAS No. 1090860-20-0) is a structurally complex and multifunctional compound with significant potential in pharmaceutical research. Its unique combination of cyclohexyl and quinoline moieties, along with cyano and carbamoyl functionalities, makes it an attractive candidate for further development. Ongoing research aims to explore its biological activity and optimize its synthesis for practical applications in drug discovery.